Cas no 626-90-4 (Butanal, 3-methyl-,oxime)

• Product Name: Butanal, 3-methyl-,oxime
• CAS No: 626-90-4
• Molecular Formula: C₅H₁₁NO
• Molecular Weight: 101.14694
• CID: 514870
• PubChem ID: 5357349

Butanal, 3-methyl-,oxime Properties

Names and Identifiers

• Butanal, 3-methyl-,oxime
• (NE)-N-(3-methylbutylidene)hydroxylamine
• 3-methylbutyraldehyde oxime
• 1-chloranyl-1,2,3,3,3-pentakis(fluoranyl)prop-1-ene
• 1-chloro-1,2,3,3,3-pentafluoro-1-propene
• 1-Propene, 1-chloro-1,2,3,3,3-pentafluoro-
• 2-Methyl-butanoxim-(4)
• A819297
• AG-E-89662
• AGN-PC-00NOYW
• CTK0J2246
• isovaleraldehyde-oxime
• Isovaleraldehyd-oxim
• isovaleraldoxime
• Z-CFC-1215yb
• Z-isovaleraldoxime
• 626-90-4
• G40547
• 5775-74-6
• NSC 75629
• (E)-3-methylbutanal oxime
• N-(3-methylbutylidene)hydroxylamine
• EINECS 210-970-9
• SCHEMBL7575725
• Isovaleraldehyde, oxime, (E)-
• AKOS015841845
• EN300-7194444
• Butyl aldoxime, 3-methyl-, anti
• C17255
• (1E)-3-Methylbutanal oxime #
• Butanal, 3-methyl-, oxime, (E)-
• CHEBI:80990

• InChIKey： JAUPRNSQRRCCRR-GQCTYLIASA-N
• Inchi： InChI=1S/C5H11NO/c1-5(2)3-4-6-7/h4-5,7H,3H2,1-2H3/b6-4+
• SMILES： CC(C)C\C=N\O

Computed Properties

• Exact Mass: 101.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 101.084
• Heavy Atom Count: 7
• Complexity: 59.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 32.6A^2

Experimental Properties

• LogP: 1.49250
• PSA: 32.59
• Refractive Index: 1.4367 (estimate)
• Boiling Point: 189.55°C (rough estimate)
• Melting Point: 48.5°C
• Flash Point: 71.4ºC
• Density: 0.8934

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Aldoximes